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Compound of Interest

Compound Name: Trisphenol

Cat. No.: B3262630

This guide provides crucial safety protocols, operational procedures, and disposal plans for
laboratory personnel, including researchers, scientists, and drug development professionals,
who handle Trisphenol. Adhering to these guidelines is essential for ensuring personal safety
and minimizing environmental impact. This document aims to be a preferred resource for
laboratory safety and chemical handling by offering comprehensive and actionable information.

Two common forms of Trisphenol are addressed in this guide:

o Trisphenol PA (CAS: 110726-28-8): a,a,a'-Tris(4-hydroxyphenyl)-1-ethyl-4-
isopropylbenzene

o Trisphenol (CAS: 35924-04-0): 2,6-Bis[(2-hydroxy-3,5-dimethylphenyl)methyl]-4-
methylphenol

Quantitative Hazard and Physical Properties

The following tables summarize the available quantitative data for the two forms of Trisphenol.
This information is critical for risk assessment and the implementation of appropriate safety
measures.

Table 1: Toxicological Data
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Parameter

Trisphenol PA (CAS:
110726-28-8)

Trisphenol (CAS: 35924-
04-0)

Acute Oral Toxicity (LD50)

> 5000 mg/kg (Rat)[1][2]

Toxic if swallowed (Category 3)
[3][4]. No specific LD50 data
available.

Acute Dermal Toxicity (LD50)

> 2000 mg/kg (Rat)[1][2]

No specific data available.

Acute Inhalation Toxicity
(LC50)

No data available.

Harmful if inhaled (Category 4)
[3][4]. No specific LC50 data
available.

Table 2: Physical and Chemical Properties

Property

Trisphenol PA (CAS:
110726-28-8)

Trisphenol (CAS: 35924-
04-0)

Molecular Formula

C29H2803[5][6]

C25H2803[3][4]

Molecular Weight 424.53 g/mol [5][6] 376.49 g/mol [3][4]
White to almost white -~ .
Appearance No specific data available.
powder/crystal[6]
Melting Point 225°C[6] No specific data available.
N ) 623.1 °C at 760 mmHg - .
Boiling Point , No specific data available.
(Predicted)[5]
Solubility Soluble in Methanol[6] No specific data available.

Table 3: Occupational Exposure Limits (General Guidance for Phenolic Compounds)

No specific occupational exposure limits have been established for Trisphenol PA or

Trisphenol (CAS 35924-04-0). The following values for Phenol are provided as a reference

and should be used for general guidance in risk assessment. It is crucial to maintain exposures

to any chemical at the lowest achievable levels.
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Parameter Value

OSHA PEL (Phenol) TWA 5 ppm (19 mg/m3) [skin][7]
NIOSH REL (Phenol) TWA 5 ppm (19 mg/m3) [skin][7]
NIOSH Ceiling (15-min) 15.6 ppm (60 mg/m3) [skin][7]
ACGIH TLV (Phenol) TWA 5 ppm [skin]

Experimental Protocol: Safe Handling of Trisphenol

This section provides a detailed, step-by-step methodology for the safe handling of Trisphenol
in a laboratory setting.

1. Engineering Controls:

« Ventilation: All work with Trisphenol, including weighing, preparing solutions, and conducting
experiments, must be performed in a certified chemical fume hood to minimize inhalation
exposure.[8][9][10]

» Emergency Equipment: An ANSI-approved safety shower and eyewash station must be
readily accessible within a 10-second travel distance from the work area.[8][9] All laboratory
personnel must be trained on their location and operation.

2. Personal Protective Equipment (PPE):

A comprehensive PPE plan is mandatory for handling Trisphenol. The following table outlines
the minimum requirements.

Table 4: Personal Protective Equipment (PPE) for Handling Trisphenol
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Body Part

Required PPE

Specifications and Best
Practices

Eyes/Face

Chemical splash goggles and
a face shield.

Goggles should be worn at all
times when handling
Trisphenol. A face shield is
required when there is a risk of
splashing.[8][9][10]

Hands

Chemical-resistant gloves.

Recommended: Butyl rubber
or neoprene gloves for
extended contact.[8][9] For
incidental contact: Double-
gloving with nitrile gloves is
acceptable, but gloves must be
changed immediately upon
contamination.[9] Always
inspect gloves for signs of

degradation before use.

Body

Fully-buttoned laboratory coat.

A chemical-resistant apron
(butyl rubber or neoprene)
should be worn over the lab
coat when handling larger
quantities or when there is a

significant splash risk.[9][10]

Respiratory

Use in a certified chemical

fume hood.

If there is a potential for
aerosol generation and work
cannot be conducted in a fume
hood, a NIOSH-approved
respirator with an organic
vapor cartridge and a
particulate pre-filter may be
required. Consult with your
institution's environmental

health and safety department.
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3. Handling Procedures:

» Weighing: Weigh solid Trisphenol in a fume hood. Use a disposable weighing dish to
minimize contamination of balances.

¢ Solution Preparation: Prepare solutions in a fume hood. Add the solid Trisphenol to the
solvent slowly to avoid splashing.

o Centrifugation: Use sealed centrifuge rotors and tubes. After centrifugation, open the tubes
inside a chemical fume hood to avoid exposure to aerosols.

e General Hygiene: Wash hands thoroughly with soap and water after handling Trisphenol,
even if gloves were worn. Do not eat, drink, or smoke in areas where Trisphenol is handled
or stored.[3][4]

4. Storage:

» Store Trisphenol in a cool, dry, and well-ventilated area, away from incompatible materials
such as strong oxidizing agents.[8]

o Keep containers tightly closed and clearly labeled.
» Store containers below eye level to minimize the risk of dropping and splashing.[9]

Operational and Disposal Plans

The following diagrams illustrate the standard operating procedures for handling Trisphenol
from receipt to disposal, as well as emergency procedures for spills.
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BENGHE

Operational Workflow for Handling Trisphenol
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Operational Workflow for Handling Trisphenol
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Emergency Spill Response for Trisphenol
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Emergency Spill Response for Trisphenol
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Disposal Plan

Proper disposal of Trisphenol and associated waste is critical to prevent environmental
contamination and ensure regulatory compliance.

o Waste Segregation: All Trisphenol-contaminated materials, including solid waste (e.g.,
pipette tips, gloves, contaminated labware) and liquid waste (e.g., unused solutions), must
be collected separately from other laboratory waste.

o Waste Containers: Use chemically compatible, leak-proof containers for waste collection.
Containers must be kept closed except when adding waste.

o Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and include the
name "Trisphenol" and its CAS number.

o Storage: Store hazardous waste in a designated, secure satellite accumulation area.

» Disposal: Arrange for the disposal of hazardous waste through your institution's
environmental health and safety (EH&S) department or a licensed hazardous waste disposal
contractor. Do not pour Trisphenol waste down the drain.

By implementing these safety and logistical procedures, laboratories can significantly reduce
the risks associated with handling Trisphenol, fostering a safer research environment for all
personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-trisphenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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